Bomin-2
Overview
Description
Bomin-2 is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a small molecule inhibitor that targets the protein kinase BRSK2, which is involved in various cellular processes, including cell growth, proliferation, and survival. This compound has been shown to have promising results in preclinical studies, making it a potential candidate for further development.
Scientific Research Applications
Volunteer Computing and Middleware Systems : BOINC, a middleware system for volunteer computing, provides process management, graphics control, checkpointing, and other functions for various scientific research projects (Anderson, Christensen, & Allen, 2006).
Boron in Biomedical Research : Research on 1,2-azaborines reveals their potential for incorporating boron into biologically relevant molecules, which could benefit biomedical research as markers, pharmacophores, or in cancer therapy (Liu, Marwitz, Matthews, & Liu, 2009).
Boronic Acid Sensors in Medicine : Boronic acid sensors are capable of detecting carbohydrates, L-dopamine, fluoride, copper ion, mercury ion, and hydrogen peroxide. These capabilities are crucial for disease prevention, diagnosis, and treatment (Huang et al., 2012).
Boron in Nuclear Reactor Construction : Carmin enables rapid and precise colorimetric determination of Boron, a critical process in nuclear reactor construction (Cyprès & Leherte, 2010).
Boron-Containing Luminescent Materials : Boron-containing compounds have emerged as a versatile class of stimuli-responsive luminescent materials with applications in AIE, mechano-responsive luminescence, thermoresponsive-luminescence, and organic phosphorescent materials (Mukherjee & Thilagar, 2016).
Energy Materials and Cancer Treatment : Boron-hydrogen compounds are useful as energy materials, neutron capture agents in cancer treatment, and as ion-conductors for batteries and hydrogen storage (Hansen et al., 2016).
Gene Therapy Applications : Bovine serum albumin and ovalbumin can stabilize aqueous magnetic fluids, which are significant for gene therapy applications (Xia, Shen, Shu, & Zhang, 2008).
Photodynamic Therapy Against Cancer : Novel BODIPY-Ru(ii) arene complexes have been developed for effective photo-inactivation against cancer cells, showing more than an order of magnitude higher cytotoxicities than cisplatin (Wang et al., 2015).
Properties
IUPAC Name |
2-propoxy-3H-1,4,2λ5-benzodioxaphosphinine 2-oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13O4P/c1-2-7-13-15(11)8-12-9-5-3-4-6-10(9)14-15/h3-6H,2,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZESKJKXULIOQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOP1(=O)COC2=CC=CC=C2O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13O4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]-5-hydroxy-6,7,8-trimethoxy-3-methylchromen-4-one](/img/structure/B12228.png)
